Cas no 1448128-95-7 (N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-(4-methoxyphenyl)acetamide)

• Product Name: N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-(4-methoxyphenyl)acetamide
• CAS No: 1448128-95-7
• MF: C₁₉H₂₄N₄O₃
• MW: 356.418864250183
• CID: 6192700
• PubChem ID: 71807285
• Update Time: 2025-05-19

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-(4-methoxyphenyl)acetamide
• 1448128-95-7
• F6438-0114
• CHEMBL3440312
• AKOS024560588
• N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide
• N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide
• N-[4,6-DIMETHYL-2-(MORPHOLIN-4-YL)PYRIMIDIN-5-YL]-2-(4-METHOXYPHENYL)ACETAMIDE

• Inchi： 1S/C19H24N4O3/c1-13-18(14(2)21-19(20-13)23-8-10-26-11-9-23)22-17(24)12-15-4-6-16(25-3)7-5-15/h4-7H,8-12H2,1-3H3,(H,22,24)
• InChI Key： YNZKASYXTOHJDE-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(C)C(=C(C)N=2)NC(CC2C=CC(=CC=2)OC)=O)CC1

Computed Properties

• Exact Mass: 356.18484064g/mol
• Monoisotopic Mass: 356.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-(4-methoxyphenyl)acetamide

Professional Introduction to N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-(4-methoxyphenyl)acetamide (CAS No. 1448128-95-7)

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-(4-methoxyphenyl)acetamide

This compound, identified by the CAS number 1448128-95-7, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates several key functional groups that contribute to its unique pharmacological properties. The presence of a pyrimidine core, flanked by morpholine and substituted phenyl groups, suggests potential applications in the development of bioactive molecules.

The pyrimidine scaffold is a cornerstone in medicinal chemistry, frequently employed in the design of nucleoside analogs and kinase inhibitors. In this compound, the pyrimidine ring is further modified with 4,6-dimethyl substituents, which enhance its stability and interactions with biological targets. The morpholine moiety at the 2-position introduces hydrogen bonding capabilities, improving solubility and binding affinity.

The acetamide group at the 2-position of the phenyl ring adds another layer of functionality, enabling interactions with amine-rich protein targets. This structural feature is particularly relevant in the context of drug design, as it allows for precise modulation of binding affinities and selectivity. The 4-methoxyphenyl group further diversifies the electronic properties of the molecule, influencing its pharmacokinetic profile.

Recent research in pharmaceutical chemistry has highlighted the importance of multifunctional compounds that can engage multiple targets simultaneously. N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-(4-methoxyphenyl)acetamide exemplifies this trend, as its structure suggests potential dual-action mechanisms. For instance, it may exhibit inhibitory effects on both kinases and other enzyme targets, making it a promising candidate for treating complex diseases.

One of the most compelling aspects of this compound is its potential in oncology research. Pyrimidine derivatives have been extensively studied for their antitumor properties, and modifications such as those present in this molecule can significantly enhance their efficacy. The combination of a morpholine ring and a substituted phenyl group creates a scaffold that can interact with critical domains in cancer-related proteins.

In vitro studies have demonstrated that derivatives with similar structures exhibit potent inhibitory effects on various kinases involved in tumor growth and progression. These findings align with recent advancements in targeted therapy, where precision and selectivity are paramount. The methoxy group on the phenyl ring may also contribute to metabolic stability, ensuring prolonged half-life and improved bioavailability.

The pharmacological activity of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-(4-methoxyphenyl)acetamide has been explored in several preclinical models. Initial results indicate that it can modulate signaling pathways associated with cell proliferation and survival. This makes it a valuable tool for investigating novel therapeutic strategies against cancer and other chronic diseases.

Beyond oncology, this compound holds promise for applications in neurodegenerative disorders. The morpholine moiety has been shown to enhance blood-brain barrier penetration, a critical factor for treating central nervous system (CNS) diseases. Additionally, the pyrimidine core can interact with neurotransmitter receptors and enzymes involved in neuroprotection.

The synthesis of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-(4-methoxyphenyl)acetamide represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful regioselective functionalization to introduce each substituent at the correct position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

The development of efficient synthetic routes is essential for scaling up production and conducting large-scale studies. Researchers have optimized reaction conditions to minimize byproducts and improve overall efficiency. This has enabled the production of sufficient quantities for both preclinical testing and commercialization efforts.

The safety profile of this compound is another critical consideration during drug development. Preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, suggesting its potential as a safe candidate for further clinical investigation. However, comprehensive safety assessments are still ongoing to fully characterize its adverse effect profile.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing stringent requirements for safety and efficacy. N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-2-(4-methoxyphenyl) must undergo rigorous testing to meet these standards before entering clinical trials.

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